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Compound of Interest

Compound Name: AG 1295

Cat. No.: B1665054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AG 1295 is a potent and selective inhibitor of the Platelet-Derived Growth Factor Receptor

(PDGFR) tyrosine kinase.[1][2][3] It functions by competitively blocking the ATP binding site,

thereby inhibiting receptor autophosphorylation and subsequent downstream signaling

pathways.[4] AG 1295 specifically targets PDGFR and does not significantly affect the

Epidermal Growth Factor Receptor (EGFR), making it a valuable tool for investigating PDGF-

mediated cellular processes such as proliferation, migration, and survival.[1][5][6] Its

application is prominent in cancer research and studies of fibrotic diseases.[1][7]

This document provides detailed protocols for the preparation, storage, and application of AG
1295 stock solutions using Dimethyl Sulfoxide (DMSO), ensuring reproducibility and accuracy

in experimental settings.

Data Presentation
Quantitative data for AG 1295 is summarized in the tables below for easy reference.

Table 1: Physicochemical Properties of AG 1295
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Property Value Reference

Chemical Name
6,7-Dimethyl-2-

phenylquinoxaline
[4][6][8]

CAS Number 71897-07-9 [1][5][6]

Molecular Formula C₁₆H₁₄N₂ [1][5][6]

Molecular Weight 234.30 g/mol [1][4][5]

Appearance Light yellow to yellow solid [1]

Purity ≥98% [8]

Table 2: Solubility and Inhibitory Concentrations (IC₅₀) of AG 1295

Parameter Value Condition/Assay Reference

Solubility in DMSO
50-60 mg/mL (approx.

213-256 mM)

Sonication

recommended
[1][5]

IC₅₀ 0.3 - 0.5 µM

PDGFR

autophosphorylation

(membrane assay)

[1][2][5]

IC₅₀ 0.5 - 1.0 µM

PDGFR

autophosphorylation

(Swiss 3T3 cells)

[1][3][5]

IC₅₀ 2.5 µM

PDGF-dependent

DNA synthesis (Swiss

3T3 cells)

[4][6]

Table 3: Recommended Storage Conditions
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Form Temperature Duration Reference

Solid Powder -20°C 3 years [1][5]

4°C 2 years [1][5]

DMSO Stock Solution -80°C up to 2 years [1]

-20°C up to 1 year [1][5]

Experimental Protocols
Protocol 1: Preparation of a 50 mM AG 1295 Stock
Solution
This protocol details the steps to prepare a concentrated stock solution of AG 1295 in DMSO.

Proper handling and sterile techniques are crucial to prevent contamination and degradation.

Materials and Equipment:

AG 1295 powder (MW: 234.30)

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity, sterile-filtered[9]

Calibrated analytical balance (readable to 0.1 mg)

Sterile, nuclease-free 1.5 mL microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath sonicator (optional, but recommended)[5]

Personal Protective Equipment (PPE): lab coat, safety glasses, chemical-resistant gloves

Procedure:
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Preparation: Before opening, allow the vial of AG 1295 powder to equilibrate to room

temperature to prevent moisture condensation.

Calculation: Determine the volume of DMSO required. To prepare a 50 mM stock solution:

Volume (mL) = [Mass (mg) / 234.30 (mg/mmol)] / 50 (mmol/L)

Example: For 5 mg of AG 1295 powder: Volume (mL) = [5 mg / 234.30 mg/mmol] / 50

mmol/L = 0.0004268 L = 0.427 mL or 427 µL.

Weighing: Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance. Carefully

weigh the desired amount of AG 1295 powder (e.g., 5 mg) into the tube.

Dissolving: Using a calibrated micropipette, add the calculated volume of anhydrous DMSO

(e.g., 427 µL) to the tube containing the AG 1295 powder.[9]

Mixing: Tightly cap the tube and vortex for 1-2 minutes until the solid is completely dissolved.

Visually inspect the solution against a light source to ensure no particulates are present.[9]

Sonication (if necessary): If the compound does not dissolve completely, place the tube in a

water bath sonicator for 5-10 minutes.[5]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound and

introduce moisture, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

µL) in sterile, clearly labeled microcentrifuge tubes.[1][9][10]

Storage: Store the aliquots in a sealed container at -80°C for long-term storage (up to 2

years).[1]
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Preparation Workflow
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Caption: Workflow for preparing AG 1295 stock solution in DMSO.
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Protocol 2: Application in a Cell Proliferation Assay
(MTT Assay)
This protocol provides an example of how to use the AG 1295 stock solution to inhibit PDGF-

stimulated cell growth.

Materials:

Cells responsive to PDGF (e.g., rabbit conjunctival fibroblasts, Swiss 3T3 cells)[3][11]

Complete growth medium (e.g., DMEM + 10% FBS)

Serum-free or low-serum medium (e.g., DMEM + 0.5% FBS)

Recombinant PDGF-BB

50 mM AG 1295 DMSO stock solution (from Protocol 1)

96-well cell culture plates

MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

Solubilization buffer (e.g., acidified isopropanol)

Plate reader (570 nm absorbance)

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of

complete growth medium and incubate for 24 hours (37°C, 5% CO₂).[11]

Serum Starvation: Gently aspirate the medium and wash the cells once with sterile PBS. Add

100 µL of low-serum medium (0.5% FBS) and incubate for 12-24 hours to synchronize the

cells.

Preparation of Working Solutions:

Thaw one aliquot of the 50 mM AG 1295 stock solution.
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Perform serial dilutions in low-serum medium to prepare 2X final concentrations of the

inhibitor (e.g., 200 µM, 20 µM, 2 µM).

Important: The final DMSO concentration in the wells should not exceed 0.1% to avoid

solvent toxicity. Prepare a vehicle control using the same final concentration of DMSO.[5]

Treatment:

Add 50 µL of the 2X AG 1295 working solutions or vehicle control to the appropriate wells.

Immediately add 50 µL of 4X PDGF-BB (e.g., 200 ng/mL for a final concentration of 50

ng/mL) or medium alone (for unstimulated control). The total volume is now 200 µL.

Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.[11]

MTT Assay:

Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

Aspirate the medium and add 150 µL of solubilization buffer to dissolve the formazan

crystals.

Measure the absorbance at 570 nm using a plate reader.

Data Analysis: Normalize the absorbance values to the vehicle-treated control to determine

the percentage of cell growth inhibition.
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Cell Proliferation Assay Workflow
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Caption: Workflow for an AG 1295-based cell proliferation (MTT) assay.
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Mechanism of Action: PDGFR Signaling Inhibition
AG 1295 inhibits the signaling cascade initiated by the binding of PDGF to its receptor. This

action prevents the downstream activation of key pathways like PI3K/Akt and MAPK/ERK,

which are critical for cell proliferation and survival.
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Caption: Inhibition of the PDGFR signaling cascade by AG 1295.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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